Cas no 1804779-16-5 (5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride)

• Product Name: 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride
• CAS No: 1804779-16-5
• MF: C₇H₄ClF₃INO₄S
• MW: 417.528642654419
• CID: 4814602
• Update Time: 2025-10-22

5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride

• Inchi： 1S/C7H4ClF3INO4S/c1-16-6-5(18(8,14)15)4(3(12)2-13-6)17-7(9,10)11/h2H,1H3
• InChI Key： GJAKGGBJEPZGCS-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1OC(F)(F)F)S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 3
• Topological Polar Surface Area: 73.9

Additional information on 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride

Introduction to 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1804779-16-5)

5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and reactivity. This compound, identified by the CAS number 1804779-16-5, represents a critical intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates several functional groups, including an iodine atom, methoxy groups, a trifluoromethoxy group, and a sulfonyl chloride moiety, which collectively contribute to its utility in synthetic chemistry.

The significance of 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride lies in its role as a building block for the development of novel compounds. The presence of the iodine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in medicinal chemistry to construct complex molecular architectures. Additionally, the methoxy and trifluoromethoxy groups introduce electronic and steric effects that can modulate the reactivity and selectivity of downstream reactions.

The sulfonyl chloride functionality is particularly noteworthy, as it serves as a versatile reagent for introducing sulfonamide derivatives. Sulfonamides are a class of heterocyclic compounds that exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The ability to efficiently convert 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride into sulfonamides makes it a valuable asset in drug discovery pipelines.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in the preparation of pharmacologically relevant scaffolds. For instance, researchers have leveraged its reactivity to develop novel kinase inhibitors, which are crucial in targeted cancer therapies. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and metabolic stability in drug candidates, making it a preferred moiety in modern drug design.

In addition to its pharmaceutical applications, 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride has found utility in agrochemical research. The structural motifs present in this compound can be incorporated into herbicides and pesticides, where similar functional groups have demonstrated efficacy in modulating biological targets. The versatility of this intermediate allows chemists to explore diverse chemical space, potentially leading to the discovery of next-generation agrochemicals with improved environmental profiles.

The synthesis of 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride typically involves multi-step processes that require careful optimization to ensure high yields and purity. Key steps often include halogenation reactions, methylation or trifluoromethylation at specific positions on the pyridine ring, and sulfonylation using chlorosulfonic acid or equivalent reagents. Advances in catalytic systems and green chemistry principles have enabled more efficient synthetic routes, reducing waste and improving scalability.

From a computational chemistry perspective, the electronic properties of 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies provide insights into how the various substituents influence the molecule's reactivity and interactions with biological targets. Such computational insights are increasingly integrated into experimental workflows, guiding chemists toward more rational drug design strategies.

The growing interest in fluorinated compounds has further underscored the importance of 5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride. Fluoroaromatics are known for their enhanced lipophilicity, metabolic stability, and binding affinity to biological receptors. The presence of multiple fluorine atoms in this compound's structure makes it an attractive precursor for developing fluorinated derivatives with optimized pharmacokinetic properties.

In conclusion,5-Iodo-2-methoxy-4-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1804779-16-5) is a multifunctional intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features enable diverse synthetic transformations, making it a valuable tool for developing novel biologically active compounds. As research continues to uncover new applications for this compound，its importance is likely to grow further，driving innovation across multiple scientific disciplines.